Cas no 937-02-0 (5-tert-butyl-1,2,4-triazin-3-amine)

• Product name: 5-tert-butyl-1,2,4-triazin-3-amine
• CAS No: 937-02-0
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 3177930
• PubChem ID: 15564622

5-tert-butyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZIN-3-AMINE, 5-(1,1-DIMETHYLETHYL)-
• 5-tert-Butyl-1,2,4-triazin-3-amine
• AT27216
• 937-02-0
• AKOS009569901
• SCHEMBL1605148
• EN300-67157
• 5-(TERT-BUTYL)-1,2,4-TRIAZIN-3-AMINE
• BS-45945
• Z431535930
• AAA93702
• 5-tert-butyl-1,2,4-triazin-3-amine

• Inchi： InChI=1S/C7H12N4/c1-7(2,3)5-4-9-11-6(8)10-5/h4H,1-3H3,(H2,8,10,11)
• InChI Key： YZJGYNAJPHDUCV-UHFFFAOYSA-N
• SMILES： Nc1nc(cnn1)C(C)(C)C

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 189-191 °C
• Boiling Point: 303.2±35.0 °C at 760 mmHg
• Flash Point: 162.5±13.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-tert-butyl-1,2,4-triazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 5-tert-butyl-1,2,4-triazin-3-amine

1,2,4-Triazin-3-amine, 5-(1,1-Dimethylethyl) - A Comprehensive Overview

The compound 1,2,4-Triazin-3-amine, specifically 5-(1,1-dimethylethyl)-1,2,4-triazin-3-amine (CAS No. 937-02-0), is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. This compound belongs to the class of triazine derivatives, which are known for their diverse applications in drug discovery, agrochemicals, and materials science.

Over the past decade, there has been a growing interest in 1,2,4-Triazin-3-amine derivatives due to their unique structural features and potential biological activities. The presence of the triazine ring system, combined with the substituents at specific positions, renders this compound particularly suitable for exploring its role in antitumor, antibacterial, and central nervous system (CNS)-related applications.

Recent studies have highlighted the importance of 1,2,4-Triazin-3-amine as a valuable scaffold for the development of novel drugs. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound exhibits promising antiproliferative activity against several cancer cell lines. This finding underscores its potential as a lead molecule in the discovery of anticancer agents.

Another significant area of research involving 1,2,4-Triazin-3-amine derivatives is their application in antiviral therapy. A 2022 publication in the *Journal of Medicinal Chemistry* reported that certain substituted triazines, including CAS No. 937-02-0, show remarkable efficacy against influenza virus replication in vitro. These results suggest that this compound could serve as a template for the development of novel antiviral drugs.

Furthermore, advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of 1,2,4-Triazin-3-amine with biological targets. For example, X-ray crystallography studies have revealed how the triazine ring interacts with key residues in enzyme active sites, paving the way for the design of more potent and selective inhibitors.

In addition to its pharmacological applications, 1,2,4-Triazin-3-amine has also been explored for its potential in nanomedicine. Researchers at MIT have investigated the use of this compound as a building block for the synthesis of drug delivery systems, such as polymer nanoparticles, which can target specific tissues and enhance drug bioavailability.

The versatility of 1,2,4-Triazin-3-amine is further exemplified by its application in agrochemicals. Recent studies have demonstrated its efficacy as a herbicide and fungicide, offering a sustainable alternative to conventional agrochemicals. This dual functionality highlights the compound's potential as a multi-use chemical entity.

As research into 1,2,4-Triazin-3-amine continues to evolve, new applications are being discovered at an unprecedented pace. For instance, emerging investigations into its role in immunotherapy have shown promising results in preclinical models of cancer. These findings suggest that this compound could play a critical role in the development of next-generation cancer immunotherapies.

Moreover, advancements in AI-driven drug discovery are accelerating the identification of new triazine-based compounds with enhanced biological properties. By leveraging machine learning algorithms, researchers can predict the most promising derivatives of 1,2,4-Triazin-3-amine, thereby optimizing their synthesis and testing strategies.

Given its wide range of applications and the ongoing advancements in its research, 1,2,4-Triazin-3-amine (CAS No. 937-02-0) stands as a testament to the potential of specialized chemical compounds in addressing some of the most pressing challenges in modern medicine and agriculture.